1-ethyl-4-(2-methyl-2-buten-1-yl)piperazine

• IUPAC Name: 1-ethyl-4-[(E)-2-methylbut-2-enyl]piperazine
• InChI: InChI=1S/C11H22N2/c1-4-11(3)10-13-8-6-12(5-2)7-9-13/h4H,5-10H2,1-3H3/b11-4+
• InChI Key: ZVNSMJWDRUXHOX-NYYWCZLTSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(=CC)C
• Isomeric SMILES: CCN1CCN(CC1)C/C(=C/C)/C
• Molecular Formula: C11H22N2
• Molecular Weight: 182.31 g/mol

Description

1-Ethyl-4-(2-methyl-2-buten-1-yl)piperazine is a chemical compound that belongs to the class of piperazines. This compound is used in scientific research as a pharmacological tool to study the effects of drugs on the central nervous system. It is also used in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 1-ethyl-4-(2-methyl-2-buten-1-yl)piperazine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI). This means that it prevents the reuptake of serotonin in the brain, resulting in increased levels of serotonin in the synaptic cleft.
Biochemical and Physiological Effects:
1-Ethyl-4-(2-methyl-2-buten-1-yl)piperazine has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine and norepinephrine in the brain. It also increases the levels of certain neurotransmitters, such as 5-HT, in the synaptic cleft. These effects are thought to be responsible for its antidepressant and anxiolytic properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-ethyl-4-(2-methyl-2-buten-1-yl)piperazine in lab experiments is that it is a well-studied compound. Its effects on the central nervous system have been extensively researched, making it a useful tool for studying the effects of drugs on the brain. However, one of the limitations of using this compound is that it is not very selective in its action. It affects a number of different neurotransmitter systems in the brain, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on 1-ethyl-4-(2-methyl-2-buten-1-yl)piperazine. One area of research is the development of more selective compounds that target specific neurotransmitter systems in the brain. Another area of research is the investigation of the long-term effects of this compound on the brain. Finally, there is a need for more research on the potential therapeutic uses of this compound, particularly in the treatment of depression and anxiety disorders.
In conclusion, 1-ethyl-4-(2-methyl-2-buten-1-yl)piperazine is a well-studied compound that is used in scientific research as a pharmacological tool to study the effects of drugs on the central nervous system. Its mechanism of action is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor. This compound has a number of biochemical and physiological effects, including increasing the release of dopamine and norepinephrine in the brain. While there are some limitations to using this compound in lab experiments, it remains a useful tool for studying the effects of drugs on the brain. There are a number of future directions for research on this compound, including the development of more selective compounds and investigation of its potential therapeutic uses.

Synthesis Methods

The synthesis of 1-ethyl-4-(2-methyl-2-buten-1-yl)piperazine involves the reaction of 2-methyl-2-butenal with ethylenediamine in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to yield the final product.

Scientific Research Applications

1-Ethyl-4-(2-methyl-2-buten-1-yl)piperazine is used in scientific research as a pharmacological tool to study the effects of drugs on the central nervous system. It is also used in the synthesis of other chemical compounds. This compound is commonly used in the development of drugs that target the serotonin receptor.